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Compound of Interest

Compound Name:
4-Fluoro-1-methylpiperidin-3-

amine

Cat. No.: B13334647

Get Quote

Executive Summary
4-Fluoro-1-methylpiperidin-3-amine is a specialized fluorinated heterocycle used primarily as

a chiral building block in drug discovery. It belongs to the class of vicinal fluoroamines, a

structural motif prized in medicinal chemistry for its ability to modulate basicity (pKa), reduce

hERG channel affinity, and introduce specific conformational constraints via the gauche effect.

While often confused with its regioisomer (3-fluoro-1-methylpiperidin-4-amine, used in the

clinical candidate MK-0731), the 4-fluoro-3-amine scaffold offers distinct vector orientations for

structure-activity relationship (SAR) exploration.
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Property Data

Chemical Name 4-Fluoro-1-methylpiperidin-3-amine

CAS Number (Generic) 1903427-16-6 (Specific to (3S,4R) isomer)

Related CAS 2306246-47-7 (Dihydrochloride salt)

Molecular Formula C₆H₁₃FN₂

Molecular Weight 132.18 g/mol

SMILES CN1CC(F)C(N)C1

Appearance
Colorless to light yellow oil (free base); White

solid (HCl salt)

Stereochemistry & Physicochemical Properties[1][6]
The introduction of a fluorine atom adjacent to the amine center drastically alters the

physicochemical profile of the piperidine ring.

The Fluorine Gauche Effect
In 1,2-disubstituted ethanes (like the C3-C4 bond in this piperidine), highly electronegative

substituents (F and N) often prefer a gauche orientation over the sterically favored anti

conformation. This is due to hyperconjugation between the

and

orbitals.

Implication: This locks the piperidine ring into a specific chair conformation, reducing the

entropic penalty upon binding to a protein target.

(3S,4R)-Isomer (Cis): The fluorine and amine are on the same side, often enforcing an axial-

equatorial relationship that minimizes dipole repulsion.

Basicity Modulation (pKa)
The strong electron-withdrawing nature of fluorine (inductive effect,
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) reduces the electron density on the adjacent nitrogen lone pair.

Typical Piperidine pKa: ~10.8

3-Amino-4-fluoropiperidine pKa: ~8.5 – 9.0

Benefit: Lowering the pKa improves oral bioavailability by increasing the fraction of

uncharged molecules at physiological pH (7.4), enhancing membrane permeability. It also

reduces affinity for the hERG potassium channel, a common off-target liability for basic

amines.

Synthesis Methodologies
Synthesizing 4-fluoro-1-methylpiperidin-3-amine requires precise control over regio- and

stereochemistry. The Epoxide Opening / Deoxyfluorination route is the industry standard for

high-enantiopurity production.

Route A: The Epoxide Opening Strategy (Gold Standard)
This protocol allows access to the cis-isomer through double inversion (first at epoxide

opening, second at fluorination).

Step-by-Step Protocol:

Precursor Preparation: Start with N-Boc-1,2,3,6-tetrahydropyridine.

Epoxidation: Treat with m-CPBA in DCM to yield N-Boc-3,4-epoxypiperidine.

Regioselective Ring Opening:

React with Sodium Azide (

) and Ammonium Chloride (

) in methanol/water.

Mechanism: Azide attacks the epoxide. Due to steric and electronic factors, a mixture of 3-

azido-4-hydroxy and 4-azido-3-hydroxy isomers forms.
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Purification: Separate the trans-3-azido-4-hydroxypiperidine via chromatography.

Deoxyfluorination (Stereochemical Inversion):

Treat the trans-alcohol with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor in DCM

at -78°C to RT.

Critical Step: The reaction proceeds via an

mechanism, inverting the stereochemistry at C4.

Result:cis-3-azido-4-fluoropiperidine.

Reduction & Methylation:

Reduce the azide using Hydrogenation (

, Pd/C) or Staudinger conditions (

).

Perform reductive amination with Formaldehyde/Formic acid (Eschweiler-Clarke) or treat

with Methyl Iodide to install the N-methyl group.

Final Deprotection: Remove Boc group (if not removed during methylation) to yield the

target.

Visualization of Synthesis Logic

N-Boc-Tetrahydropyridine N-Boc-3,4-Epoxide

m-CPBA
Epoxidation trans-3-Azido-4-hydroxy

(Intermediate)

NaN3
Ring Opening cis-3-Azido-4-fluoro

(Inversion via DAST)

DAST/Deoxo-Fluor
(SN2 Inversion) 4-Fluoro-1-methyl

piperidin-3-amine

1. H2/Pd-C
2. HCHO/HCOOH

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the critical stereochemical inversion during the

fluorination step.

Applications in Drug Design[1][6][7]
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Bioisosterism & Scaffold Hopping
The 4-fluoro-3-amino piperidine scaffold serves as a bioisostere for:

Non-fluorinated piperidines: To block metabolic hot-spots (C-H oxidation) at the C4 position.

Morpholines: The fluorine atom mimics the electronic pull of the morpholine oxygen but alters

the vector of the hydrogen bond donor (the amine).

Case Study: hERG Avoidance
Cardiotoxicity via hERG channel inhibition is a major cause of drug attrition. Basic amines are

primary culprits.

Mechanism: hERG binding pockets prefer high-energy cations (high pKa amines).

Solution: Incorporating the fluorine at C4 lowers the pKa of the C3-amine by ~1.5 log units.

This reduces the percentage of ionized species at physiological pH, directly correlating with

reduced hERG IC50 values without sacrificing potency at the primary target.

Structural Biology Vectors
Unlike the 3-fluoro-4-amine isomer (used in MK-0731, a KSP inhibitor), the 4-fluoro-3-amine

isomer orients the amine substituent into a different spatial quadrant.

MK-0731 Logic: Used axial fluorine to lock conformation.

4-Fluoro-3-amine Logic: Useful when the binding pocket requires a hydrogen bond donor

(amine) in an equatorial position while the fluorine engages in a multipolar interaction with

backbone carbonyls.

Handling & Safety (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

Incompatibility: Strong oxidizing agents, acid chlorides.
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Specific Note: The free base is volatile; conversion to the dihydrochloride salt is

recommended for long-term storage and ease of handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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